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Compound of Interest

Compound Name: Sulfamonomethoxine-13C6

Cat. No.: B15555553 Get Quote

This technical guide provides comprehensive safety and technical information for

Sulfamonomethoxine-13C6, a stable isotope-labeled version of the sulfonamide antibiotic

Sulfamonomethoxine. This document is intended for researchers, scientists, and drug

development professionals.

Safety Data Sheet (SDS) Information
A specific Safety Data Sheet for Sulfamonomethoxine-13C6 is not readily available. The

following information is based on the Safety Data Sheet for the parent compound,

Sulfamonomethoxine, and should be used as a guideline for safe handling.

Hazard Identification
GHS Classification:

Skin irritation (Category 2)[1][2]

Eye irritation (Category 2A)[2]

Skin sensitization (Category 1)[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]

Signal Word: Warning
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

First-Aid Measures
Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms occur.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation or rash

occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek medical attention if you feel

unwell.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid dust formation and inhalation. Use

only in a well-ventilated area. Wash hands thoroughly after handling.
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Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is refrigerated (4°C). For long-term storage of solutions, -20°C or -80°C is

recommended.

Personal Protective Equipment
Protection Type Recommendations

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.

Skin Protection
Wear protective gloves and clothing to prevent

skin exposure.

Respiratory Protection
Use a NIOSH (US) or CEN (EU) approved

respirator if dust is generated.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Sulfamonomethoxine

and its 13C6 labeled variant.

Property Value Reference

Molecular Formula C₅¹³C₆H₁₂N₄O₃S

Molecular Weight 286.26 g/mol

Parent Compound MW 280.31 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 203 - 206 °C

Boiling Point 513 °C

Solubility
Soluble in ethanol and

methanol

Isotopic Enrichment ≥98%
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Toxicological Data
The toxicological data presented here is for the parent compound, Sulfamonomethoxine.

Test Type Species Route Value

Oral LD50 Rat Oral 10,000 mg/kg

Oral LD50 Mouse Oral 4680 mg/kg

Intraperitoneal LD50 Rat Intraperitoneal 2440 mg/kg

Intraperitoneal LD50 Mouse Intraperitoneal 865 mg/kg

Intravenous LD50 Mouse Intravenous 1010 mg/kg

Subcutaneous LD50 Rat Subcutaneous >7,000 mg/kg

Subcutaneous LD50 Mouse Subcutaneous >7,000 mg/kg

Data sourced from TOKU-E Safety Data Sheet.

Ecotoxicity Data

Organism Test Duration Endpoint Value

Chlorella vulgaris 72 hours
EC50 (growth

inhibition)
5.9 mg/L

Isochrysis galbana 72 hours
EC50 (growth

inhibition)
9.7 mg/L

Daphnia magna 48 hours LC50 (mortality) 48 mg/L

Daphnia similis 48 hours LC50 (mortality) 283 mg/L

Daphnia magna 21 days EC50 (reproduction) 14.9 mg/L

Daphnia similis 21 days EC50 (reproduction) 41.9 mg/L

Mechanism of Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfamonomethoxine is a sulfonamide antibiotic that acts as a competitive inhibitor of the

enzyme dihydropteroate synthetase (DHPS). This enzyme is crucial for the synthesis of

dihydrofolic acid, a precursor to tetrahydrofolic acid (THF). THF is an essential cofactor in the

synthesis of purines, thymidine, and other amino acids. By blocking this pathway,

Sulfamonomethoxine prevents bacterial growth and replication.
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Mechanism of action of Sulfamonomethoxine.

Experimental Protocols
Pharmacokinetic Study in Plasma using LC-MS/MS
This protocol provides a framework for quantifying Sulfamonomethoxine in plasma samples

using Sulfamonomethoxine-13C6 as an internal standard.

Objective: To determine the pharmacokinetic profile of Sulfamonomethoxine in an animal

model.

Materials:

Sulfamonomethoxine
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Sulfamonomethoxine-13C6 (Internal Standard)

LC-MS/MS system

Plasma samples from test subjects

Acetonitrile (ACN)

Formic acid (FA)

Water (LC-MS grade)

Centrifuge

Vortex mixer

Procedure:

Preparation of Standards:

Prepare stock solutions of Sulfamonomethoxine and Sulfamonomethoxine-13C6 in a

suitable solvent (e.g., methanol).

Create a series of calibration standards by spiking blank plasma with known

concentrations of Sulfamonomethoxine.

Prepare quality control (QC) samples at low, medium, and high concentrations.

Sample Preparation (Protein Precipitation):

Aliquot 100 µL of plasma sample (unknown, standard, or QC) into a microcentrifuge tube.

Add 10 µL of the Sulfamonomethoxine-13C6 internal standard working solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Detection Mode: Multiple Reaction Monitoring (MRM).

Monitor the specific precursor-to-product ion transitions for both Sulfamonomethoxine

and Sulfamonomethoxine-13C6.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio (Analyte/Internal Standard)

against the concentration of the calibration standards.

Determine the concentration of Sulfamonomethoxine in the unknown samples and QC

samples using the regression equation from the calibration curve.

Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life).
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Workflow for pharmacokinetic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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